Cas no 1934983-15-9 (4-bromo-1,3-oxazole-5-carboxylic acid)
4-bromo-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1,3-oxazole-5-carboxylic acid
-
- Inchi: 1S/C4H2BrNO3/c5-3-2(4(7)8)9-1-6-3/h1H,(H,7,8)
- InChI Key: HEJCRIKAZWKOIP-UHFFFAOYSA-N
- SMILES: O1C(C(O)=O)=C(Br)N=C1
4-bromo-1,3-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-134874-1.0g |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95% | 1.0g |
$920.0 | 2023-02-15 | |
| Enamine | EN300-134874-2.5g |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95% | 2.5g |
$1906.0 | 2023-02-15 | |
| Enamine | EN300-134874-5.0g |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95% | 5.0g |
$2413.0 | 2023-02-15 | |
| Enamine | EN300-134874-10.0g |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95% | 10.0g |
$3035.0 | 2023-02-15 | |
| Enamine | EN300-134874-50mg |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95.0% | 50mg |
$101.0 | 2023-09-30 | |
| Enamine | EN300-134874-100mg |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95.0% | 100mg |
$152.0 | 2023-09-30 | |
| Enamine | EN300-134874-250mg |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95.0% | 250mg |
$216.0 | 2023-09-30 | |
| Enamine | EN300-134874-500mg |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95.0% | 500mg |
$407.0 | 2023-09-30 | |
| Enamine | EN300-134874-1000mg |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95.0% | 1000mg |
$528.0 | 2023-09-30 | |
| Enamine | EN300-134874-2500mg |
4-bromo-1,3-oxazole-5-carboxylic acid |
1934983-15-9 | 95.0% | 2500mg |
$1034.0 | 2023-09-30 |
4-bromo-1,3-oxazole-5-carboxylic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 4-bromo-1,3-oxazole-5-carboxylic acid
Introduction to 4-bromo-1,3-oxazole-5-carboxylic acid (CAS No. 1934983-15-9)
4-bromo-1,3-oxazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1934983-15-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the oxazole family, characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a bromine substituent at the 4-position and a carboxylic acid group at the 5-position introduces unique reactivity and functional properties, making it a valuable scaffold for drug discovery and synthesis.
The structural features of 4-bromo-1,3-oxazole-5-carboxylic acid contribute to its versatility in chemical transformations. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the carboxylic acid moiety allows for amide bond formation, enabling the synthesis of peptidomimetics and other bioactive molecules. These attributes have positioned this compound as a key intermediate in the development of novel therapeutic agents.
In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. Specifically, 4-bromo-1,3-oxazole-5-carboxylic acid has been investigated for its potential in modulating biological pathways relevant to diseases like cancer and neurodegeneration. Studies have demonstrated that oxazole-based compounds can interact with target proteins, influencing their function and potentially leading to therapeutic outcomes.
One of the most compelling aspects of 4-bromo-1,3-oxazole-5-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the brominated oxazole core, researchers have designed molecules that can selectively inhibit specific kinases. For instance, derivatives of this compound have shown promise in targeting tyrosine kinases, which are overactive in many cancer types. The ability to fine-tune the structure while maintaining potency has made this scaffold particularly attractive for drug development.
Moreover, the carboxylic acid group in 4-bromo-1,3-oxazole-5-carboxylic acid provides an opportunity for further derivatization into esters or amides. These modifications can enhance solubility or improve pharmacokinetic properties, which are crucial factors in drug design. For example, esterification can lead to more stable compounds that are better suited for oral administration. Such adaptations underscore the compound’s flexibility as a building block for pharmaceutical applications.
The bromine substituent also facilitates the introduction of other functional groups through metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or heteroaryl groups at various positions on the oxazole ring. This allows for the creation of libraries of compounds with diverse biological profiles. High-throughput screening (HTS) campaigns have often utilized such libraries to identify hits with promising activity against disease targets.
In academic research, 4-bromo-1,3-oxazole-5-carboxylic acid has been employed in studies exploring novel synthetic methodologies. Researchers have explored its reactivity under different conditions to develop more efficient synthetic routes to complex oxazole derivatives. These efforts not only advance synthetic chemistry but also provide new tools for drug discovery. The compound’s stability under various reaction conditions makes it an ideal candidate for such explorations.
From a medicinal chemistry perspective, the integration of 4-bromo-1,3-oxazole-5-carboxylic acid into drug candidates requires careful consideration of structure-activity relationships (SAR). By systematically varying substituents on the oxazole ring or introducing additional functional groups at strategic positions, chemists can optimize potency and selectivity. Computational modeling and experimental validation are often employed to guide these modifications.
The pharmaceutical industry has recognized the potential of oxazole derivatives and has invested in their development. Several companies are actively pursuing programs aimed at identifying new drugs based on oxazole scaffolds. The versatility of 4-bromo-1,3-oxazole-5-carboxylic acid as an intermediate makes it a valuable asset in these efforts. Its ability to serve as a precursor for multiple classes of bioactive molecules underscores its importance in modern drug design.
Future research directions may focus on exploring new applications for 4-bromo-1,3-oxazole-5-carboxylic acid, particularly in areas such as antiviral or anti-inflammatory therapies. The unique structural features of this compound provide a foundation for innovative approaches to addressing unmet medical needs. As synthetic methodologies continue to evolve, so too will the possibilities for utilizing this versatile intermediate.
In conclusion,4-bromo-1,3-oxtaole - 5 - carboxylic acide (CAS No 193498315 - 9) represents an important contribution to pharmaceutical chemistry Its structural features functional properties and potential biological activities make it a valuable scaffold for drug discovery and synthesis Continued research efforts will likely uncover even more applications for this remarkable compound further solidifying its role in advancing therapeutic innovation
1934983-15-9 (4-bromo-1,3-oxazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)